Cas no 164991-86-0 (Orcinol gentiobioside)

Orcinol gentiobioside Properties

Names and Identifiers

• b-D-Glucopyranoside,3-hydroxy-5-methylphenyl 6-O-b-D-glucopyranosyl-
• Orcinol gentiobioside
• ANACARDOSIDE
• 164991-86-0
• CS-0032137
• (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[[(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(3-hydroxy-5-methylphenoxy)oxan-2-yl]methoxy]oxane-3,4,5-triol
• HY-N4123
• MS-28118
• Orcinolgentiobioside
• AKOS037514762
• (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-{[(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(3-hydroxy-5-methylphenoxy)oxan-2-yl]methoxy}oxane-3,4,5-triol
• DA-76452
• Anacardoside
• +Expand

• InChIKey： XZPNBJLXZMBECP-UHFFFAOYSA-N
• Inchi： 1S/C19H28O12/c1-7-2-8(21)4-9(3-7)29-19-17(27)15(25)13(23)11(31-19)6-28-18-16(26)14(24)12(22)10(5-20)30-18/h2-4,10-27H,5-6H2,1H3
• SMILES： O1C([H])(C([H])(C([H])(C([H])(C1([H])C([H])([H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[H])O[H])O[H])OC1C([H])=C(C([H])=C(C([H])([H])[H])C=1[H])O[H]

Computed Properties

• Exact Mass: 448.158076g/mol
• Surface Charge: 0
• XLogP3: -2.4
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 6
• Monoisotopic Mass: 448.158076g/mol
• Monoisotopic Mass: 448.158076g/mol
• Topological Polar Surface Area: 199Ų
• Heavy Atom Count: 31
• Complexity: 566
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 448.4

Experimental Properties

• Melting Point: 117-120 ºC
• Solubility: Slightly soluble (22 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),